3-fluoro-N-[2-(2-methoxyphenyl)ethyl]-5-methylpyridine-2-carboxamide

• IUPAC Name: 3-fluoro-N-[2-(2-methoxyphenyl)ethyl]-5-methylpyridine-2-carboxamide
• InChI: InChI=1S/C16H17FN2O2/c1-11-9-13(17)15(19-10-11)16(20)18-8-7-12-5-3-4-6-14(12)21-2/h3-6,9-10H,7-8H2,1-2H3,(H,18,20)
• InChI Key: GMQAZWPPAQUHPL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N=C1)C(=O)NCCC2=CC=CC=C2OC)F
• Molecular Formula: C16H17FN2O2
• Molecular Weight: 288.32 g/mol

Description

Synthesis Analysis

Synthesis analysis involves understanding the methods used to create the compound. This can include various chemical reactions, the use of catalysts, reaction conditions (like temperature and pressure), and the yield of the reaction.

Molecular Structure Analysis

Molecular structure analysis often involves techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry. These can provide information about the compound’s molecular geometry, the types of bonds present, and the compound’s molecular weight.

Chemical Reactions Analysis

This involves studying the reactions that the compound can undergo. This can include its reactivity with various reagents, its behavior under different conditions, and the products it forms.

Physical And Chemical Properties Analysis

This involves studying properties like the compound’s melting point, boiling point, solubility, and stability. It can also involve understanding its spectral properties, like its UV/Vis absorption spectrum.

Mechanism of Action

If the compound is biologically active, its mechanism of action would be studied. This could involve understanding how it interacts with biological molecules, its effect on cellular processes, and its overall effect on an organism.

Safety and Hazards

Safety and hazard analysis involves understanding the compound’s toxicity, its potential for causing harm, and the precautions that should be taken when handling it.

Future Directions

Future directions could involve potential applications of the compound, further reactions it could be used in, or further studies that could be done to better understand its properties.